![molecular formula C15H17N3O5S2 B2439017 Isoxazol-5-yl(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone CAS No. 1211660-18-2](/img/structure/B2439017.png)
Isoxazol-5-yl(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, by the reaction of thiophen-2-carbaldehyde with rhodanine derivatives, 5-thiophen-2-ylmethylene-2-thioxothiazolidin-4-ones have been synthesized .Chemical Reactions Analysis
The resulting (4-oxo-5-thiophen-2-ylmethylen-2-thioxothiazolidin-3-yl)alkane carboxylic acids have been used to acylate the biogenic amine tryptamine and its derivatives .Scientific Research Applications
Synthesis and Antibacterial Activity
Isoxazolyl compounds, similar to the core structure of the specified chemical, have been synthesized and studied for their antibacterial and antifungal properties. For example, Rajanarendar et al. (2010) describe the design, synthesis, and biological activity evaluation of novel spiro-isoxazolyl bis-[5,5′]thiazolidin-4-ones and spiro-isoxazolyl thiazolidin-4-one-[5,5′]-1,2-4 oxdiazolines, demonstrating significant activity against standard strains in microbiological assays (Rajanarendar et al., 2010).
Integrin Antagonism for Therapeutic Applications
The incorporation of spirocyclic scaffolds, akin to the one in the queried compound, into drug design, has been reported to enhance the pharmacological profile of therapeutic agents. Smallheer et al. (2004) synthesized analogues of an isoxazoline α(v)β(3) antagonist by incorporating spirocyclic scaffolds, yielding potent antagonists with selectivity over GPIIb/IIIa, demonstrating the potential of such structures in developing new therapeutics (Smallheer et al., 2004).
Antihypertensive Activity
Compounds with a 1-oxa-3,8-diazaspiro[4.5]decan scaffold have been explored for their antihypertensive activity. Caroon et al. (1981) synthesized a series of 8-substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, evaluating their efficacy as antihypertensive agents, highlighting the pharmacological relevance of such structures (Caroon et al., 1981).
Crystal Structure Analysis
The study of crystal structures of compounds containing oxa-thia-spiro-decene derivatives provides insights into their molecular dimensions and interactions. Parvez et al. (1997) reported on the crystal structures of compounds with similar motifs, contributing to the understanding of their physical and chemical properties (Parvez et al., 1997).
Biological Evaluation of Isoxazole Derivatives
The biological evaluation of isoxazole derivatives, as described by Radhika et al. (2020), demonstrates the anticancer and antitubercular potential of pyrazoline incorporated isoxazole compounds. This research underscores the versatility of isoxazole-based structures in drug discovery and development (Radhika et al., 2020).
Mechanism of Action
Target of Action
The primary target of Isoxazol-5-yl(4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone is the Programmed Cell Death-1/Programmed Cell Death-Ligand 1 (PD-1/PD-L1) immune checkpoint . This checkpoint plays a crucial role in the immune system’s ability to differentiate between normal cells and foreign cells, such as cancer cells .
Mode of Action
This compound interacts with its target by inhibiting the PD-1/PD-L1 protein-protein interactions . This inhibition disrupts the immune checkpoint, potentially enhancing the immune system’s ability to recognize and destroy cancer cells .
Biochemical Pathways
By inhibiting this pathway, the compound may enhance the immune system’s ability to fight off cancer cells .
Result of Action
The inhibition of the PD-1/PD-L1 immune checkpoint can potentially enhance the immune system’s ability to recognize and destroy cancer cells . This could result in a decrease in tumor size and potentially halt the progression of the disease .
Properties
IUPAC Name |
1,2-oxazol-5-yl-(4-thiophen-2-ylsulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O5S2/c19-14(12-3-6-16-23-12)17-7-4-15(5-8-17)18(9-10-22-15)25(20,21)13-2-1-11-24-13/h1-3,6,11H,4-5,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOAHUGKKIZYBJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12N(CCO2)S(=O)(=O)C3=CC=CS3)C(=O)C4=CC=NO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.